![molecular formula C9H17ClFNO2 B2524314 Methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride CAS No. 2375271-30-8](/img/structure/B2524314.png)
Methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C9H17ClFNO2 and its molecular weight is 225.69. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of cyclic esters, including derivatives of cyclohexanone, demonstrate the broad interest in cyclohexane derivatives for applications in polymer chemistry. For instance, Hydrophilic Aliphatic Polyesters research discusses the synthesis and copolymerization of new cyclic esters containing various functional groups, highlighting the versatility of cyclohexane derivatives in designing materials with specific properties (Trollsås et al., 2000).
Anticonvulsant Properties
The study on Hydrogen bonding in three anticonvulsant enaminones reveals the structural characteristics of cyclohexene rings in anticonvulsant compounds, offering insights into their potential medicinal applications. This research emphasizes the role of hydrogen bonding and molecular structure in the efficacy of these compounds, suggesting a link to the broader family of cyclohexane derivatives in medical applications (Kubicki et al., 2000).
Chemical Synthesis and Reactivity
The exploration of Synthesis of 1-amino-4-hydroxycyclohexane-1-carboxylic acids presents a method for creating constrained hydroxy-α,α-disubstituted-α-amino acids, a new family of compounds that showcases the reactivity and functional versatility of cyclohexane derivatives in synthesizing complex organic molecules (Avenoza et al., 1999).
Pharmacological Studies
Research on antinociceptive activities of enaminone compounds including cyclohexane derivatives, in the formalin and hot plate tests in mice, highlights the potential of these compounds in developing new analgesics. This study provides evidence of the significant role cyclohexane derivatives can play in pharmacology, particularly in pain management (Masocha, Kombian, & Edafiogho, 2016).
Medicinal Chemistry
The Medicinal chemical studies on antiplasmin drugs emphasize the synthesis and evaluation of 4-aminomethylcyclohexanecarboxylic acid derivatives, showcasing the therapeutic potential of cyclohexane derivatives. This research contributes to understanding the structural requirements for antiplasmin activity, underlining the importance of cyclohexane scaffolds in drug design (Isoda, 1979).
Mechanism of Action
Safety and Hazards
The safety and hazards associated with a compound depend on its specific properties. For a similar compound, Methyl 4-(aminomethyl)benzoate, it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Properties
IUPAC Name |
methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16FNO2.ClH/c1-13-8(12)7-2-4-9(10,6-11)5-3-7;/h7H,2-6,11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRZRQKRWCBGAIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCC(CC1)(CN)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2375261-45-1, 2375271-30-8 |
Source
|
Record name | methyl (1s,4s)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | rac-methyl (1r,4r)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.